Cas no 923241-29-6 (3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 923241-29-6
• MF: C₁₁H₆Cl₃NO₂
• MW: 290.529839992523
• MDL: MFCD08691253
• CID: 3109392
• PubChem ID: 16227526
• Update Time: 2025-06-23

3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-1-(3-chlorobenzyl)-1H-pyrrole-2,5-dione
• 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-26231
• 3,4-dichloro-1-((3-chlorophenyl)methyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• YLB24129
• G26977
• 996-844-0
• 3,4-dichloro-1-[(3-chlorophenyl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• C11H6Cl3NO2
• AKOS033805835
• Z221489638
• 923241-29-6
• 3,4-dichloro-1-[(3-chlorophenyl)methyl]pyrrole-2,5-dione

• MDL： MFCD08691253
• Inchi： 1S/C11H6Cl3NO2/c12-7-3-1-2-6(4-7)5-15-10(16)8(13)9(14)11(15)17/h1-4H,5H2
• InChI Key： COKVSADPWHRIJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)CC1C=CC=C(C=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 288.946412Da
• Monoisotopic Mass: 288.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.4Ų

Additional information on 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 923241-29-6)

3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 923241-29-6, belongs to the pyrrole dione class, a scaffold known for its versatility in medicinal chemistry. The presence of multiple chlorine atoms and a chlorophenyl substituent enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione contribute to its utility in drug discovery. The pyrrole dione core is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to form stable hydrogen bonds and interact with biological targets. The dichloro and chlorophenyl substituents provide handles for further functionalization, enabling the development of novel compounds with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione as a key intermediate in the design of small-molecule inhibitors. Studies suggest that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in inflammatory and infectious diseases. The chlorine atoms facilitate electrophilic substitution reactions, allowing for the introduction of diverse functional groups that can modulate biological activity.

In the context of drug development, the synthesis of 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione has been optimized to achieve high yields and purity. Modern synthetic methodologies leverage transition metal catalysis and green chemistry principles to minimize waste and improve efficiency. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

One notable application of 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione is in the synthesis of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in cancer and other diseases. By modifying the pyrrole dione core with appropriate substituents, researchers have generated compounds that selectively inhibit specific kinases. Preliminary data indicate that these inhibitors exhibit potent activity in vitro and demonstrate potential for further development into therapeutic agents.

The role of 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione extends beyond kinase inhibition. Its structural motif is also relevant in the development of antimicrobial agents. Emerging evidence suggests that pyrrole derivatives can disrupt bacterial cell membranes or interfere with essential metabolic pathways. The chlorine atoms in 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione enhance its ability to interact with bacterial targets, making it a promising candidate for novel antibiotics.

Furthermore, the compound has been explored as a precursor for materials with specialized properties. Pyrrole-based polymers are known for their electronic characteristics and have applications in organic electronics and photovoltaics. By incorporating 3,4-dichloro-1-(3-chlorophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione into polymer backbones during synthesis， researchers can tailor material properties such as conductivity and stability.

The safety profile of 3，4 - dichloro - 1 - ( 3 - chlorophenyl ) methyl - 2 ， 5 - dihydro - 1 H - pyrrole - 2 ， 5 - dione is an important consideration during its handling and application。 While it does not fall under restricted categories， proper laboratory protocols should be followed to ensure safe usage。 This includes adequate ventilation， personal protective equipment (PPE)， and adherence to good laboratory practices (GLP)。

The future prospects for CAS No. 923241 - 29 - 6 are promising， given its versatility as a synthetic intermediate。 Ongoing research aims to expand its applications， particularly in drug discovery， by exploring new derivatives and reaction pathways。 Collaborative efforts between academia and industry are expected to accelerate these developments， leading to innovative solutions for complex challenges in medicine and materials science。